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Compound of Interest

Compound Name: 2-Aminooctanedioic acid

Cat. No.: B555915

A comprehensive review of the current scientific literature reveals a significant lack of available
data on the specific biological activity of (R)-2-Aminooctanedioic acid. Despite extensive
searches for its mechanism of action, quantitative biological data, and effects on signaling
pathways, there is no substantive body of research publicly available to construct a detailed
technical guide as requested.

The scientific community has not, to date, published in-depth studies elucidating the
pharmacological, enzymatic, or cellular effects of this specific stereocisomer of 2-
aminooctanedioic acid. While information on its chemical structure and basic properties is
accessible through databases such as PubChem, these resources do not contain data on its
biological interactions.

Research in the broader field of alpha-amino dicarboxylic acids is ongoing, with investigations
into the roles of similar molecules in various physiological and pathological processes. For
instance, compounds with related structures, such as 2-aminoadipic acid, have been studied in
the context of metabolic disorders. However, these findings cannot be directly extrapolated to
(R)-2-Aminooctanedioic acid without specific experimental validation.

Conclusion:

At present, it is not possible to provide an in-depth technical guide, including quantitative data,
experimental protocols, and visualizations of signaling pathways, for the biological activity of
(R)-2-Aminooctanedioic acid due to the absence of published research.
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Recommendation:

For researchers, scientists, and drug development professionals interested in the biological
activities of alpha-amino dicarboxylic acids, we recommend exploring the literature on more
extensively studied analogs. A potential alternative for a detailed technical guide could be 2-
aminoadipic acid, for which a more substantial body of scientific literature exists, detailing its
role as a biomarker for diabetes risk and its influence on glucose homeostasis. Should you be
interested in a guide on this or another related compound, please specify your topic of interest.

 To cite this document: BenchChem. [In-depth Technical Guide on the Biological Activity of
(R)-2-Aminooctanedioic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555915#r-2-aminooctanedioic-acid-biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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